Cas no 39108-53-7 (3-Pyridinecarbonitrile,1-cyclohexyl-1,2-dihydro-6-hydroxy-4-methyl-2-oxo-)

• Product Name: 3-Pyridinecarbonitrile,1-cyclohexyl-1,2-dihydro-6-hydroxy-4-methyl-2-oxo-
• CAS No: 39108-53-7
• MF: C₁₃H₁₆N₂O₂
• MW: 232.278343200684
• CID: 292191
• Update Time: 2024-01-27

3-Pyridinecarbonitrile,1-cyclohexyl-1,2-dihydro-6-hydroxy-4-methyl-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile,1-cyclohexyl-1,2-dihydro-6-hydroxy-4-methyl-2-oxo-
• 3-Pyridinecarbonitrile, 1-cyclohexyl-1,2-dihydro-6-hydroxy-4-methyl-2-oxo-

• Inchi： 1S/C13H16N2O2/c1-9-7-12(16)15(13(17)11(9)8-14)10-5-3-2-4-6-10/h7,10,16H,2-6H2,1H3
• InChI Key： LBEXGUINDDHVLM-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2CCCCC2)C(O)=CC(C)=C1C#N

Computed Properties

• Exact Mass: 232.12128

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 389.2±42.0 °C(Predicted)
• PSA: 64.33
• pka: 3.82±0.58(Predicted)